(3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine

Specification

• Molecular Formula: C10H9F2N3O2
• Molecular Weight: 241.19 g/mol
• IUPAC Name: [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine
• Standard InChI: InChI=1S/C10H9F2N3O2/c11-10(12)16-7-4-2-1-3-6(7)9-14-8(5-13)17-15-9/h1-4,10H,5,13H2
• Standard InChI Key: WRWZDGBZSREGFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CN)OC(F)F

Introduction

(3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine is a complex organic molecule belonging to the oxadiazole class, which consists of five-membered heterocyclic compounds containing two nitrogen atoms. This compound is notable for its unique structural features and potential applications in medicinal chemistry and material science.

Key Structural Data:

• Molecular Formula: Not explicitly provided in the search results, but the compound is an oxadiazole derivative.

• Molecular Weight: Not specified for this exact compound in the search results.

• Chemical Class: Oxadiazole derivative.

Synthesis and Chemical Reactions

The synthesis of (3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine typically involves multiple steps, with specific reagents and conditions varying based on desired yield and purity. The compound can undergo various chemical reactions typical for amines and oxadiazoles, which are crucial for modifying it for specific applications.

Common Reactions:

• Amination: Involving the addition of amine groups.

• Substitution: Replacing functional groups on the oxadiazole ring.

• Condensation: Forming new compounds by removing small molecules like water or methanol.

Analytical Techniques

To characterize the properties of (3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine, analytical techniques such as NMR spectroscopy and mass spectrometry are employed. These methods provide detailed information about the compound's molecular structure and purity.

Techniques Used:

• NMR Spectroscopy: For determining the molecular structure.

• Mass Spectrometry: For identifying the molecular weight and fragmentation patterns.

Potential Applications

The compound has potential applications in various fields, including medicinal chemistry and material science. Its unique structural features make it a candidate for developing new pharmaceuticals or materials with specific properties.

Potential Fields:

• Medicinal Chemistry: For developing drugs with unique biological activities.

• Material Science: For creating materials with tailored properties.

Comparison with Related Compounds

Other compounds in the oxadiazole class or with similar structural features may exhibit different properties and applications. For example, 2-{3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}acetonitrile is another oxadiazole derivative with potential applications.

Comparison Table:

Compound	Molecular Formula	Molecular Weight	Potential Applications
(3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine	Not specified	Not specified	Medicinal Chemistry, Material Science
2-{3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}acetonitrile	C11H7F2N3O2	251.19 g/mol	Various Chemical Applications